2,4,11,13-TEtraazatetradecanamide, 14-[(4-chlorophenyl)amino]-3,12,14-triimino 2,4,11,13-TEtraazatetradecanamide, 14-[(4-chlorophenyl)amino]-3,12,14-triimino Chlorhexidine hydrochloride is a member of guanidines. It is used as a disinfectant and topical anti-infective agent used also as mouthwash to prevent oral plaque. Chlorhexidine HCl is the cationic salt form of chlorhexidine, a bactericidal detergent. Chlorhexidine HCl has strong bactericidal activity and is used for in vitro bactericidal assays as a positive control. The compound functions as a bactericidal agent by interacting with the negatively charged bacterial cell wall. Contact of the cationic salt with the cell wall causes cytosolic leakage at low chlorohexidine HCl concentrations and cell lysis at higher concentrations. Chlorhexidine is one of the most common skin and mucous membrane antiseptic agents in use today. The molecule itself is a cationic bis-guanide consisting of two 4-chlorophenyl rings and two biguanide groups joined by a central hexamethylene chain.
Brand Name: Vulcanchem
CAS No.: 3697-42-5
VCID: VC0523496
InChI: InChI=1S/C22H30Cl2N10.ClH/c23-15-5-9-17(10-6-15)31-21(27)33-19(25)29-13-3-1-2-4-14-30-20(26)34-22(28)32-18-11-7-16(24)8-12-18;/h5-12H,1-4,13-14H2,(H5,25,27,29,31,33)(H5,26,28,30,32,34);1H
SMILES: C1=CC(=CC=C1NC(=NC(=NCCCCCCN=C(N)N=C(N)NC2=CC=C(C=C2)Cl)N)N)Cl.Cl
Molecular Formula: C22H32Cl4N10
Molecular Weight: 541.9 g/mol

2,4,11,13-TEtraazatetradecanamide, 14-[(4-chlorophenyl)amino]-3,12,14-triimino

CAS No.: 3697-42-5

Inhibitors

VCID: VC0523496

Molecular Formula: C22H32Cl4N10

Molecular Weight: 541.9 g/mol

Purity: 98%

2,4,11,13-TEtraazatetradecanamide, 14-[(4-chlorophenyl)amino]-3,12,14-triimino - 3697-42-5

CAS No. 3697-42-5
Product Name 2,4,11,13-TEtraazatetradecanamide, 14-[(4-chlorophenyl)amino]-3,12,14-triimino
Molecular Formula C22H32Cl4N10
Molecular Weight 541.9 g/mol
IUPAC Name (1E)-2-[6-[[amino-[(E)-[amino-(4-chloroanilino)methylidene]amino]methylidene]amino]hexyl]-1-[amino-(4-chloroanilino)methylidene]guanidine;hydrochloride
Standard InChI InChI=1S/C22H30Cl2N10.ClH/c23-15-5-9-17(10-6-15)31-21(27)33-19(25)29-13-3-1-2-4-14-30-20(26)34-22(28)32-18-11-7-16(24)8-12-18;/h5-12H,1-4,13-14H2,(H5,25,27,29,31,33)(H5,26,28,30,32,34);1H
Standard InChIKey WJLVQTJZDCGNJN-UHFFFAOYSA-N
Isomeric SMILES C1=CC(=CC=C1N/C(=N/C(=NCCCCCCN=C(/N=C(/NC2=CC=C(C=C2)Cl)\N)N)N)/N)Cl.Cl.Cl
SMILES C1=CC(=CC=C1NC(=NC(=NCCCCCCN=C(N)N=C(N)NC2=CC=C(C=C2)Cl)N)N)Cl.Cl
Canonical SMILES C1=CC(=CC=C1NC(=NC(=NCCCCCCN=C(N)N=C(N)NC2=CC=C(C=C2)Cl)N)N)Cl.Cl.Cl
Appearance Solid powder
Description Chlorhexidine hydrochloride is a member of guanidines. It is used as a disinfectant and topical anti-infective agent used also as mouthwash to prevent oral plaque. Chlorhexidine HCl is the cationic salt form of chlorhexidine, a bactericidal detergent. Chlorhexidine HCl has strong bactericidal activity and is used for in vitro bactericidal assays as a positive control. The compound functions as a bactericidal agent by interacting with the negatively charged bacterial cell wall. Contact of the cationic salt with the cell wall causes cytosolic leakage at low chlorohexidine HCl concentrations and cell lysis at higher concentrations. Chlorhexidine is one of the most common skin and mucous membrane antiseptic agents in use today. The molecule itself is a cationic bis-guanide consisting of two 4-chlorophenyl rings and two biguanide groups joined by a central hexamethylene chain.
Purity 98%
Shelf Life >3 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms Acetate, Chlorhexidine
Chlorhexidine
Chlorhexidine Acetate
Chlorhexidine Hydrochloride
Hydrochloride, Chlorhexidine
MK 412A
MK-412A
MK412A
Novalsan
Sebidin A
Tubulicid
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PubChem Compound 12303047
Last Modified Nov 11 2021
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